Cas no 902048-36-6 (1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine)

• Product Name: 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine
• CAS No: 902048-36-6
• MF: C₂₇H₂₉N₅
• MW: 423.552665472031
• CID: 5425844
• Update Time: 2025-06-28

1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-[4-(2-methylprop-2-enyl)piperazin-1-yl]-3,5-diphenylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 2-methyl-7-[4-(2-methyl-2-propen-1-yl)-1-piperazinyl]-3,5-diphenyl-
• 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine

• Inchi： 1S/C27H29N5/c1-20(2)19-30-14-16-31(17-15-30)25-18-24(22-10-6-4-7-11-22)28-27-26(21(3)29-32(25)27)23-12-8-5-9-13-23/h4-13,18H,1,14-17,19H2,2-3H3
• InChI Key： HHXKQVBFKXFIEI-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(CC(C)=C)CC1)=CC(C1=CC=CC=C1)=N2

Additional information on 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine

Introduction to 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine (CAS No. 902048-36-6)

1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine (CAS No. 902048-36-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a pyrazolopyrimidine derivative, is characterized by its unique structural features and pharmacological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine is notable for its combination of a pyrazolopyrimidine core and a piperazine moiety. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the piperazine ring further enhances the compound's pharmacological profile by modulating its solubility and permeability properties.

The synthesis of 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine involves a multi-step process that typically begins with the formation of the pyrazolopyrimidine core. This can be achieved through various methods, such as the condensation of a suitable hydrazine with a β-ketoester or β-ketonitrile. Subsequent functionalization steps are then employed to introduce the piperazine moiety and the alkene substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activities, 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine has shown promising results in several areas of research. One of its key applications is as an inhibitor of specific protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. Studies have demonstrated that this compound selectively inhibits certain kinases, thereby disrupting aberrant signaling cascades and potentially leading to therapeutic benefits.

Recent research has also explored the potential of 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can effectively reduce inflammation by modulating the activity of key inflammatory mediators. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its direct pharmacological effects, 1-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine has also been investigated for its potential as a tool compound in chemical biology research. Its ability to selectively target specific proteins makes it valuable for studying protein function and identifying novel therapeutic targets. Additionally, its structural diversity allows for the exploration of structure–activity relationships (SAR), which can guide the design of more potent and selective analogs.

In conclusion, 1-{2-methyl-3,5-diphenylpyrazolo1,5-a-pyrimidin--7--yl}--(--methylprop--en--)-y-l)piperazine (CAS No. 902048--6) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.